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Compound of Interest

Compound Name: HBP08

Cat. No.: B12364776 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
HBP08 is a synthetic nonapeptide (H-Gly-Tyr-His-Tyr-Glu-Arg-Trp-Ile-His-OH) that acts as a

selective inhibitor of the interaction between the chemokine CXCL12 and the alarmin High-

Mobility Group Box 1 (HMGB1).[1] Under inflammatory conditions, HMGB1 and CXCL12 can

form a heterocomplex that signals through the CXCR4 receptor, leading to an exacerbated

immune response and enhanced cell migration.[2][3][4] HBP08 disrupts this heterocomplex by

binding to HMGB1 with high affinity, thereby mitigating the pro-inflammatory signaling cascade.

[1] These application notes provide detailed protocols for the reconstitution, storage, and

handling of lyophilized HBP08 for research purposes.
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Property Value Reference

Full Name HBP08 Peptide [1]

Sequence
H-Gly-Tyr-His-Tyr-Glu-Arg-Trp-

Ile-His-OH
NovoPro Bioscience

Molecular Formula C₆₀H₇₇N₁₇O₁₄ NovoPro Bioscience

Molecular Weight 1260.35 g/mol NovoPro Bioscience

Binding Target
High-Mobility Group Box 1

(HMGB1)
[1]

Binding Affinity (Kd) 0.8 ± 0.4 μM [1]

Biological Activity

Inhibits the formation and

activity of the CXCL12/HMGB1

heterocomplex.

[1]

Reconstitution of Lyophilized HBP08
Proper reconstitution of lyophilized HBP08 is critical for maintaining its biological activity and

ensuring accurate experimental results. It is recommended to initially prepare a concentrated

stock solution, which can then be diluted to the desired experimental concentrations.

Materials Required:

Vial of lyophilized HBP08 peptide

Sterile, high-purity solvent (e.g., sterile distilled water, Dimethyl sulfoxide (DMSO))

Sterile, non-pyrogenic pipette tips and tubes

Vortex mixer or sonicator (optional)

Centrifuge

Recommended Solvents:
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The choice of solvent depends on the experimental application. For most in vitro biological

assays, sterile distilled water is a suitable solvent. For peptides that are difficult to dissolve in

aqueous solutions, a small amount of DMSO can be used initially, followed by dilution with an

aqueous buffer.

Reconstitution Protocol:

Equilibration: Before opening, allow the vial of lyophilized HBP08 to warm to room

temperature for at least 15-20 minutes. This prevents condensation from forming inside the

vial, which can affect the stability of the peptide.

Solvent Addition: Carefully open the vial and add the desired volume of sterile solvent. To

avoid loss of peptide powder, it is recommended to inject the solvent slowly down the side of

the vial.

Dissolution: Gently swirl the vial or invert it several times to dissolve the peptide. Avoid

vigorous shaking, as this can cause aggregation. If the peptide does not dissolve completely,

brief vortexing or sonication may be applied.

Verification: Visually inspect the solution to ensure that the peptide is fully dissolved and the

solution is clear. If any particulates are present, centrifuge the vial at a low speed to pellet

the undissolved material.

Aliquoting: To avoid repeated freeze-thaw cycles, it is highly recommended to aliquot the

reconstituted HBP08 stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes.

Experimental Workflow for HBP08 Reconstitution
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Caption: Workflow for reconstituting lyophilized HBP08 peptide.
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Storage and Stability
Proper storage of HBP08 is essential to maintain its integrity and biological activity over time.

Form
Storage
Temperature

Duration Notes

Lyophilized -20°C or colder Several years

Store in a desiccator

to prevent moisture

absorption. Protect

from light.

Reconstituted

(Aqueous)
-20°C or colder Up to 1 month

Aliquot to avoid

repeated freeze-thaw

cycles.

Reconstituted

(DMSO)
-20°C or colder Up to 6 months

Aliquot to avoid

repeated freeze-thaw

cycles.

Important Considerations:

Freeze-Thaw Cycles: Repeatedly freezing and thawing reconstituted peptide solutions can

lead to degradation and should be avoided. Aliquoting the stock solution is the best practice.

Contamination: Use sterile techniques and materials throughout the reconstitution and

handling process to prevent microbial contamination.

TFA Salt: HBP08 is typically supplied as a trifluoroacetate (TFA) salt, which is a byproduct of

the purification process.[1] The presence of TFA can affect the net weight of the peptide and

may have a slight effect on pH in unbuffered solutions. For most biological assays, the small

amount of TFA is not expected to interfere.

HBP08 Signaling Pathway Inhibition
HBP08 functions by disrupting the CXCL12/HMGB1 signaling axis. In inflammatory conditions,

stressed or necrotic cells release HMGB1. Extracellular HMGB1 can form a heterocomplex with

the chemokine CXCL12. This complex then binds to the CXCR4 receptor with enhanced
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potency compared to CXCL12 alone, leading to downstream signaling events that promote

inflammation and cell migration. HBP08 binds to HMGB1, preventing the formation of the

CXCL12/HMGB1 heterocomplex and thereby inhibiting this enhanced signaling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b12364776?utm_src=pdf-custom-synthesis
https://www.novoprolabs.com/p/hbp08-319001.html
https://pubmed.ncbi.nlm.nih.gov/34510899/
https://pubmed.ncbi.nlm.nih.gov/34510899/
https://pubs.acs.org/doi/abs/10.1021/acs.jmedchem.1c00852
https://www.researchgate.net/publication/354549147_Systematic_Development_of_Peptide_Inhibitors_Targeting_the_CXCL12HMGB1_Interaction
https://www.benchchem.com/product/b12364776#reconstituting-and-storing-lyophilized-hbp08
https://www.benchchem.com/product/b12364776#reconstituting-and-storing-lyophilized-hbp08
https://www.benchchem.com/product/b12364776#reconstituting-and-storing-lyophilized-hbp08
https://www.benchchem.com/product/b12364776#reconstituting-and-storing-lyophilized-hbp08
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12364776?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12364776?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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